Cas no 1431966-03-8 (5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride)

• Product Name: 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride
• CAS No: 1431966-03-8
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• MDL: MFCD25371172
• CID: 5170148
• PubChem ID: 75481547
• Update Time: 2026-03-04

5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride

• MDL： MFCD25371172
• Inchi： 1S/C5H7N3O2.ClH/c1-8-4(6)2-3(7-8)5(9)10;/h2H,6H2,1H3,(H,9,10);1H
• InChI Key： NTUBUUPXGOACTB-UHFFFAOYSA-N
• SMILES： C(C1=NN(C)C(N)=C1)(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride

5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 1431966-03-8): An Overview

5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 1431966-03-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and is characterized by its unique structural features and potential biological activities.

The chemical structure of 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride consists of a pyrazole ring with an amino group at the 5-position, a methyl group at the 1-position, and a carboxylic acid group at the 3-position, all of which are protonated to form the hydrochloride salt. This specific arrangement of functional groups imparts the compound with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The ability to selectively inhibit these enzymes can lead to more effective and targeted therapies with reduced side effects.

In addition to its enzymatic inhibition properties, 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with the replication cycle of certain viruses, making it a promising candidate for the development of antiviral drugs. The mechanism of action involves disrupting viral protein synthesis or inhibiting viral entry into host cells, thereby reducing viral load and mitigating disease progression.

The pharmacokinetic properties of 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high solubility and stability in physiological conditions contribute to its suitability for oral administration and other delivery methods.

In terms of safety and toxicity, preclinical studies have indicated that 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride has a relatively low toxicity profile. However, as with any new compound, further investigations are necessary to fully understand its long-term effects and potential side effects in humans. Ongoing clinical trials are aimed at evaluating its safety and efficacy in treating various conditions.

The synthesis of 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride is well-documented in the literature. Several methods have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 5-amino-1-methylpyrazole with an appropriate carboxylating agent followed by protonation with hydrochloric acid. These synthetic routes are scalable and can be adapted for large-scale production, making it feasible for industrial applications.

Beyond its direct therapeutic applications, 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride serves as a valuable building block in the synthesis of more complex molecules. Its reactive functional groups allow for easy modification and derivatization, enabling chemists to create a wide range of analogs with tailored properties. This versatility makes it an important intermediate in the development of new drugs and materials.

In conclusion, 5-Amino-1-methyl-1H-pyrazole-3-carboxylic acid hydrochloride (CAS No. 1431966-03-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activities, and favorable pharmacokinetic properties make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments.